2-({[5-Chloro-2-(difluoromethoxy)phenyl]methyl}sulfanyl)ethan-1-ol
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Description
2-({[5-Chloro-2-(difluoromethoxy)phenyl]methyl}sulfanyl)ethan-1-ol is a useful research compound. Its molecular formula is C10H11ClF2O2S and its molecular weight is 268.7. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Biological Activity
A study focused on the synthesis of new sulfur- and nitrogen-containing thiourea and acetophenone derivatives, exploring their potential physiological properties. One such compound, synthesized using phenylthiourea, acetylacetone, and formaldehyde in the presence of trifluoracetic acid, demonstrated significant antioxidant effects and the ability to stabilize biological membranes at low concentrations. This suggests potential applications in drug development, particularly for compounds exhibiting antioxidant properties and membrane stabilization capabilities (Farzaliyev et al., 2020).
Catalytic Applications
Another research explored the use of sulfuric acid ([3-(3-silicapropyl)sulfanyl]propyl)ester as a recyclable catalyst for the condensation reaction between aromatic aldehydes and 3-methyl-l-phenyl-5-pyrazolone. This process yielded significant amounts of 4,4′-alkylmethylene-bis(3-methyl-5-pyrazolones) with high efficiency, highlighting the potential for sulfanyl-containing compounds in catalytic applications (Tayebi et al., 2011).
Molecular Docking and Drug Design
Research on Schiff base organic compounds derived from 2-amino-4-chlorobenzenethiol revealed potential in drug design. These compounds were characterized and studied for fluorescence properties, molecular geometry, and theoretical electronic absorption spectra. Their high nonlinear optical properties and molecular docking studies suggest relevance in designing new drugs, particularly for targeting specific proteins (Kusmariya & Mishra, 2015).
Anti-Microbial Properties
A study on novel structures derived from a similar scaffold demonstrated potent and selective activities against Helicobacter pylori, a gastric pathogen. The research indicated that these compounds could fulfill several microbiological criteria required for new anti-H. pylori agents, suggesting potential applications in treating infections caused by this bacterium (Carcanague et al., 2002).
Properties
IUPAC Name |
2-[[5-chloro-2-(difluoromethoxy)phenyl]methylsulfanyl]ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClF2O2S/c11-8-1-2-9(15-10(12)13)7(5-8)6-16-4-3-14/h1-2,5,10,14H,3-4,6H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGFBKYUIGSFJQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)CSCCO)OC(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClF2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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